1,4-Dibromo-2,3-difluorobenzene
Overview
Description
1,4-Dibromo-2,3-difluorobenzene is a halogenated benzene used in the preparation of various biologically active compounds such as non-nucleoside reverse transcriptase inhibitors . It is also used in the synthesis of conjugated polymers for organic photovoltaics .
Synthesis Analysis
The synthesis of 1,4-Dibromo-2,3-difluorobenzene can be achieved through several methods. One method involves the continuous-flow double diazotization for the synthesis of m-difluorobenzene via Balz-Schiemann reaction . Another method involves the gas-phase copyrolysis of tetrafluoroethylene and buta-1,3-diene in a flow tube reactor at 490–510 °C . A third method involves the removal of one functional group (F, Br, or NH2) from 3,6-dibromobenzene-1,2,-diamine, 1,2-diamino-4,5-difluorobenzene, or 1,4-dibromo-2,3-difluorobenzene .Molecular Structure Analysis
The molecular formula of 1,4-Dibromo-2,3-difluorobenzene is C6H2Br2F2 . It has an average mass of 271.885 Da and a monoisotopic mass of 269.849121 Da .Chemical Reactions Analysis
1,4-Dibromo-2,3-difluorobenzene is used in the preparation of various biologically active compounds such as non-nucleoside reverse transcriptase inhibitors . It is also used in the synthesis of conjugated polymers for organic photovoltaics . Other reactions include the regioselective nucleophilic aromatic substitution reaction with benzyl alcohol and the Suzuki-Miyaura reaction .Physical And Chemical Properties Analysis
1,4-Dibromo-2,3-difluorobenzene has a molecular formula of CHBrF, an average mass of 271.885 Da, and a monoisotopic mass of 269.849121 Da . More detailed physical and chemical properties were not found in the retrieved documents.Scientific Research Applications
Materials Science
1,4-Dibromo-2,3-difluorobenzene is utilized in the synthesis of various materials such as liquid crystals, polymers, and OLEDs. It contributes to the creation of materials like 4-(4-dodecylphenyl)-4’-cyanobiphenyl (DDCB), which boasts excellent thermal stability and electro-optic properties .
Pharmaceutical Synthesis
This compound may be used in the synthesis of potent, orally active Calcitonin gene-related peptide (CGRP) receptor antagonists like BMS-846372 .
Organic Synthesis Reagent
It serves as a reagent in organic synthesis for a diverse range of compounds, including pharmaceuticals, dyes, and other industrial products .
Synthesis of Fluorinated Compounds
The compound is involved in the synthesis of fluorinated building blocks which are essential in various chemical reactions .
Research and Development
It is frequently used in scientific research for developing new chemical processes and products .
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified under flammable liquids, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system .
Future Directions
1,4-Dibromo-2,3-difluorobenzene is used in the synthesis of conjugated polymers for organic photovoltaics , indicating its potential use in the development of organic solar cells. It is also used in the preparation of various biologically active compounds , suggesting its potential applications in medicinal chemistry.
Mechanism of Action
Target of Action
1,4-Dibromo-2,3-difluorobenzene is a halogenated benzene . It is primarily used in the preparation of various biologically active compounds such as non-nucleoside reverse transcriptase inhibitors . It is also used in the synthesis of conjugated polymers for organic photovoltaics . The primary targets of this compound are therefore the enzymes and proteins involved in these processes.
Biochemical Pathways
1,4-Dibromo-2,3-difluorobenzene is involved in the synthesis of various biologically active compounds . The specific biochemical pathways affected by this compound would therefore depend on the specific compounds being synthesized. For example, in the synthesis of non-nucleoside reverse transcriptase inhibitors, this compound could potentially affect the pathways involved in viral replication.
Action Environment
The action, efficacy, and stability of 1,4-Dibromo-2,3-difluorobenzene can be influenced by various environmental factors. For example, temperature and pH can affect the rate and efficiency of chemical reactions involving this compound . Additionally, the presence of other compounds in the reaction mixture can also influence its action.
properties
IUPAC Name |
1,4-dibromo-2,3-difluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Br2F2/c7-3-1-2-4(8)6(10)5(3)9/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGXGEFSBDPGCEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1Br)F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Br2F2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30594083 |
Source
|
| Record name | 1,4-Dibromo-2,3-difluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30594083 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.88 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dibromo-2,3-difluorobenzene | |
CAS RN |
156682-52-9 |
Source
|
| Record name | 1,4-Dibromo-2,3-difluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30594083 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,4-Dibromo-2,3-difluorobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[[3-[(2S)-2-amino-2-carboxyethyl]-5-iodo-2,6-dioxopyrimidin-1-yl]methyl]benzoic acid](/img/structure/B138121.png)
![3-(Bromomethyl)-7-chlorobenzo[b]thiophene](/img/structure/B138130.png)
![Benzo[ghi]perylene](/img/structure/B138134.png)
![4-Hydroxy-4-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one](/img/structure/B138142.png)
![[(2R,3S)-2-(2,4-Difluoro-phenyl)-3-methyl-oxiranyl]-methanol](/img/structure/B138149.png)